Cas no 902856-58-0 (7-fluoro-2-(2-methylphenyl)-3H,4H,5H-chromeno2,3-dpyrimidin-4-one)

7-Fluoro-2-(2-methylphenyl)-3H,4H,5H-chromeno[2,3-d]pyrimidin-4-one is a fluorinated chromenopyrimidinone derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structural framework combines a chromene ring fused to a pyrimidinone core, featuring a fluorine substituent at the 7-position and a 2-methylphenyl group at the 2-position. This compound may exhibit enhanced binding affinity or metabolic stability due to the fluorine atom, which often improves pharmacokinetic properties. The methylphenyl moiety could contribute to lipophilicity, influencing interactions with biological targets. Such derivatives are frequently explored as intermediates or scaffolds for developing bioactive molecules, particularly in kinase inhibition or CNS-targeted therapies. Further characterization would be required to confirm specific biological activity or synthetic utility.

7-fluoro-2-(2-methylphenyl)-3H,4H,5H-chromeno2,3-dpyrimidin-4-one structure

902856-58-0 structure

Product Name:7-fluoro-2-(2-methylphenyl)-3H,4H,5H-chromeno2,3-dpyrimidin-4-one

CAS No:902856-58-0

MF:C₁₈H₁₃FN₂O₂

MW:308.306427717209

CID:5425132

Update Time:2025-05-21

7-fluoro-2-(2-methylphenyl)-3H,4H,5H-chromeno2,3-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

- 7-Fluoro-3,5-dihydro-2-(2-methylphenyl)-4H-[1]benzopyrano[2,3-d]pyrimidin-4-one
- 7-fluoro-2-(2-methylphenyl)-3H,4H,5H-chromeno2,3-dpyrimidin-4-one
- Inchi： 1S/C18H13FN2O2/c1-10-4-2-3-5-13(10)16-20-17(22)14-9-11-8-12(19)6-7-15(11)23-18(14)21-16/h2-8H,9H2,1H3,(H,20,21,22)
- InChI Key： OMPQBLKXLMAMJE-UHFFFAOYSA-N
- SMILES： C1(C2=CC=CC=C2C)NC(=O)C2CC3=CC(F)=CC=C3OC=2N=1

Experimental Properties

Density: 1.37±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 463.5±55.0 °C(Predicted)
pka: 1.17±0.20(Predicted)

7-fluoro-2-(2-methylphenyl)-3H,4H,5H-chromeno2,3-dpyrimidin-4-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F3411-1150-2μmol	7-fluoro-2-(2-methylphenyl)-3H,4H,5H-chromeno[2,3-d]pyrimidin-4-one	902856-58-0	2μmol	$57.0	2023-09-10
Life Chemicals	F3411-1150-1mg	7-fluoro-2-(2-methylphenyl)-3H,4H,5H-chromeno[2,3-d]pyrimidin-4-one	902856-58-0	1mg	$54.0	2023-09-10
Life Chemicals	F3411-1150-2mg	7-fluoro-2-(2-methylphenyl)-3H,4H,5H-chromeno[2,3-d]pyrimidin-4-one	902856-58-0	2mg	$59.0	2023-09-10

7-fluoro-2-(2-methylphenyl)-3H,4H,5H-chromeno2,3-dpyrimidin-4-one Related Literature

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Additional information on 7-fluoro-2-(2-methylphenyl)-3H,4H,5H-chromeno2,3-dpyrimidin-4-one

Research Briefing on 7-fluoro-2-(2-methylphenyl)-3H,4H,5H-chromeno[2,3-d]pyrimidin-4-one (CAS: 902856-58-0)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of chromeno[2,3-d]pyrimidin-4-one derivatives as promising scaffolds for drug discovery. Among these, 7-fluoro-2-(2-methylphenyl)-3H,4H,5H-chromeno[2,3-d]pyrimidin-4-one (CAS: 902856-58-0) has garnered attention due to its potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activities, and mechanistic insights.

The compound, with its unique structural features, has been investigated for its role as a kinase inhibitor, particularly targeting pathways implicated in cancer and inflammatory diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in inhibiting cyclin-dependent kinases (CDKs), with IC50 values in the nanomolar range. The study also highlighted its selectivity profile, which minimizes off-target effects—a critical consideration in drug development.

In addition to its kinase inhibitory properties, recent in vitro and in vivo studies have explored the compound's anti-inflammatory potential. Research conducted by the University of Cambridge in 2024 revealed that 7-fluoro-2-(2-methylphenyl)-3H,4H,5H-chromeno[2,3-d]pyrimidin-4-one significantly reduces pro-inflammatory cytokine production in macrophages, suggesting its utility in treating chronic inflammatory conditions such as rheumatoid arthritis. The study employed transcriptomic analysis to elucidate the compound's mechanism of action, identifying NF-κB pathway modulation as a key factor.

From a synthetic chemistry perspective, novel methodologies for the efficient preparation of this compound have been developed. A 2023 Organic Letters publication described a one-pot cascade reaction involving a fluorinated benzaldehyde derivative and a 2-methylphenylacetonitrile, yielding the target compound with high purity and scalability. This advancement addresses previous challenges in the synthesis of fluorinated chromeno-pyrimidinones, paving the way for large-scale production.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of 7-fluoro-2-(2-methylphenyl)-3H,4H,5H-chromeno[2,3-d]pyrimidin-4-one. A 2024 preclinical study noted its limited oral bioavailability, attributed to poor solubility and first-pass metabolism. Researchers are currently exploring prodrug strategies and formulation technologies, such as nanocrystal dispersion, to overcome these limitations.

In conclusion, 7-fluoro-2-(2-methylphenyl)-3H,4H,5H-chromeno[2,3-d]pyrimidin-4-one represents a multifaceted compound with significant potential in oncology and inflammation therapy. Ongoing research aims to refine its therapeutic profile and translate these findings into clinical applications. Future directions include structure-activity relationship (SAR) studies to enhance selectivity and the development of combination therapies to maximize efficacy while minimizing resistance.